Cas no 1044591-44-7 (methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate)

Methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate is a chiral ester derivative featuring a furan-2-ylformamido group and an indole moiety. This compound is of interest in synthetic and medicinal chemistry due to its structural complexity, combining heterocyclic frameworks that are prevalent in bioactive molecules. The stereocenter at the 2-position enhances its potential as a building block for asymmetric synthesis. The presence of both furan and indole groups suggests utility in the development of pharmacophores targeting enzyme inhibition or receptor modulation. Its ester functionality offers versatility for further derivatization, making it valuable for exploratory research in drug discovery and organic synthesis.
methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate structure
1044591-44-7 structure
Product Name:methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate
CAS No:1044591-44-7
MF:C17H16N2O4
MW:312.319944381714
MDL:MFCD32219902
CID:5186012
PubChem ID:40458519
Update Time:2025-05-22

methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • L-Tryptophan, N-(2-furanylcarbonyl)-, methyl ester
    • methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate
    • MDL: MFCD32219902
    • Inchi: 1S/C17H16N2O4/c1-22-17(21)14(19-16(20)15-7-4-8-23-15)9-11-10-18-13-6-3-2-5-12(11)13/h2-8,10,14,18H,9H2,1H3,(H,19,20)/t14-/m0/s1
    • InChI Key: SQHQUVPFOHBARY-AWEZNQCLSA-N
    • SMILES: C(OC)(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(C1=CC=CO1)=O

methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-221472-0.05g
methyl (2S)-2-[(furan-2-yl)formamido]-3-(1H-indol-3-yl)propanoate
1044591-44-7
0.05g
$358.0 2023-09-16
Enamine
EN300-221472-0.1g
methyl (2S)-2-[(furan-2-yl)formamido]-3-(1H-indol-3-yl)propanoate
1044591-44-7
0.1g
$432.0 2023-09-16

methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate Related Literature

Additional information on methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate

Recent Advances in the Study of Methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate (CAS: 1044591-44-7)

The compound methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate (CAS: 1044591-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule, which combines a furan ring, an indole moiety, and an ester functional group, has been the subject of several studies aimed at exploring its biological activities and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and characterization of methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate. Researchers have developed efficient synthetic routes to produce this compound with high enantiomeric purity, which is critical for its potential use in drug development. The compound's structural complexity, particularly the presence of both furan and indole rings, has made it a challenging target for synthesis. However, advances in asymmetric catalysis and protecting group strategies have enabled the successful preparation of this molecule in high yields.

In terms of biological activity, preliminary investigations have revealed that methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate exhibits promising interactions with various biological targets. For instance, studies have shown that this compound can modulate the activity of certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its indole moiety has been linked to interactions with serotonin receptors, opening avenues for research in neurological disorders.

Further pharmacological evaluations have demonstrated that methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate possesses favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These characteristics make it a viable candidate for further drug development. Researchers are currently exploring its potential as a lead compound for the development of novel therapeutics targeting a range of diseases, from chronic inflammation to neurological conditions.

In conclusion, the compound methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate (CAS: 1044591-44-7) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities and pharmacokinetic properties, highlight its potential as a therapeutic agent. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for future clinical applications.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.